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Compound of Interest

Compound Name:
Bis(p-

aminophenoxy)dimethylsilane

Cat. No.: B075184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for Bis(p-aminophenoxy)dimethylsilane (CAS No. 1223-16-1). The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties
Bis(p-aminophenoxy)dimethylsilane is an organosilane compound. A summary of its key

chemical and physical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₈N₂O₂Si [1][2]

Molecular Weight 274.39 g/mol [1][2]

Appearance
Colorless to light yellow liquid

or solid
[2]

Melting Point 64-65°C [3]

Boiling Point 195°C @ 0.5 mmHg [3]

Flash Point >110°C [3]

Density 1.15 g/cm³ (Predicted) [3]

Solubility

Reacts slowly with water.

Soluble in some organic

solvents.

Hazard Identification and Classification
Bis(p-aminophenoxy)dimethylsilane is classified as an irritant. The following table

summarizes its classification under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Irritant Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Irritant Warning

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3

H335: May

cause respiratory

irritation

Irritant Warning

Source:[1]

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[1][4]

Eye Irritation: Causes serious eye irritation.[1][4]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][4]

Toxicological Information
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for Bis(p-aminophenoxy)dimethylsilane are not readily available in the

public domain. However, the GHS classification indicates that the primary toxicological

concerns are related to its irritant properties.

For the broader class of organosilicon compounds (silanes and siloxanes), toxicological profiles

can vary widely. Some siloxanes are noted for their potential as endocrine disruptors and

persistence in the environment.[1] While direct extrapolation is not possible, this highlights the

importance of handling all organosilicon compounds with appropriate safety precautions.
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Experimental Protocols
Detailed experimental protocols for the safety and hazard assessment of Bis(p-
aminophenoxy)dimethylsilane are not publicly available. However, standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for assessing skin and eye irritation. These in vitro methods are designed to replace traditional

animal testing.

Example of a Standard In Vitro Skin Irritation Test Protocol (Based on OECD TG 439):

Test System: Reconstructed human epidermis (RhE) tissue model.

Procedure:

A small amount of the test substance is applied topically to the surface of the RhE tissue.

The tissue is incubated for a defined period (e.g., 60 minutes).

After incubation, the test substance is removed by rinsing.

The tissues are then incubated for a further period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Viability Assessment:

Cell viability is measured using a colorimetric assay, such as the MTT assay. In this assay,

viable cells reduce the yellow MTT tetrazolium salt to a purple formazan product.

The amount of formazan produced is proportional to the number of viable cells and is

quantified by measuring the optical density.

Classification: The substance is classified as a skin irritant if the tissue viability is reduced

below a certain threshold (e.g., ≤ 50%) compared to a negative control.

Handling, Storage, and First Aid
Safe Handling:
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Handle in a well-ventilated place.[3][5]

Wear suitable protective equipment, including protective gloves, eye protection, and

protective clothing.[5]

Avoid contact with skin, eyes, and clothing.[5]

Prevent the dispersion of dust.[5]

Wash hands and face thoroughly after handling.[5]

Use a local exhaust if dust or aerosol will be generated.[5]

Storage:

Keep container tightly closed.[5]

Store in a cool, dark, and well-ventilated place.[5]

Store away from incompatible materials such as oxidizing agents.[5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Get medical advice/attention if you feel unwell.[5]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice

or attention. Take off contaminated clothing and wash it before reuse.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[5]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[5]
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Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable extinguishing media: Dry chemical, foam, water spray, carbon dioxide.[5]

Specific hazards: The substance may decompose upon combustion or at high temperatures

to generate poisonous fumes, including carbon oxides and nitrogen oxides.[5]

Accidental Release Measures:

Use personal protective equipment.[5]

Keep people away from and upwind of the spill/leak.[5]

Prevent the product from entering drains.[5]

For solids, sweep up the dust to collect it into an airtight container, taking care not to

disperse it.[5]

Dispose of the collected material in accordance with appropriate laws and regulations.[5]

Logical Workflow for Safety and Hazard
Management
The following diagram illustrates the logical workflow for managing the safety and hazards

associated with Bis(p-aminophenoxy)dimethylsilane, from initial identification to emergency

response.
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1. Identification & Hazard Classification

2. Safe Handling & Storage

3. Exposure Scenarios & First Aid

4. Emergency Procedures

Bis(p-aminophenoxy)dimethylsilane
CAS: 1223-16-1

GHS Classification:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Leads to

Engineering Controls:
- Well-ventilated area

- Local exhaust

Personal Protective Equipment (PPE):
- Gloves

- Safety glasses/goggles
- Protective clothing

Storage:
- Tightly closed container

- Cool, dark, well-ventilated area
- Away from incompatibles

Accidental Release:
- Use PPE

- Contain spill
- Collect & dispose properly

Fire:
- Use dry chemical, foam, CO2
- Decomposes to toxic fumes

Inhalation

First Aid:
- Fresh air

- Medical attention if unwell

Skin Contact

First Aid:
- Wash with soap & water

- Medical attention if irritation persists

Eye Contact

First Aid:
- Rinse with water for several minutes

- Remove contacts
- Medical attention

Ingestion

First Aid:
- Rinse mouth

- Call poison center/doctor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and management of Bis(p-
aminophenoxy)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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